1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-[2-Nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxamide” is a compound with the CAS Number: 329064-15-5 . It has a molecular weight of 317.27 . The IUPAC name for this compound is 1-[2-nitro-4-(trifluoromethyl)phenyl]-4-piperidinecarboxamide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H14F3N3O3/c14-13(15,16)9-1-2-10(11(7-9)19(21)22)18-5-3-8(4-6-18)12(17)20/h1-2,7-8H,3-6H2,(H2,17,20) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 317.27 . Other physical and chemical properties such as boiling point, melting point, solubility, and stability under various conditions would typically be determined experimentally.Scientific Research Applications
Inhibitors of Soluble Epoxide Hydrolase
Research has identified piperidine-4-carboxamide derivatives as potential inhibitors of soluble epoxide hydrolase, an enzyme involved in the metabolism of fatty acids and inflammatory processes. These inhibitors were found through high-throughput screening, with the triazine heterocycle being a critical functional group for high potency and selectivity. Phenyl group substitution in these compounds was important for reducing clearance and establishing good oral exposure. These findings suggest the potential application of such compounds in investigating various disease models through in vivo studies (R. Thalji et al., 2013).
Hydrogen Bonding in Proton-Transfer Compounds
Another study explored the hydrogen bonding and crystal structures of proton-transfer compounds involving piperidine-4-carboxamide and nitro-substituted benzoic acids. These compounds demonstrated diverse hydrogen-bonded structures, which could be one-dimensional, two-dimensional, or three-dimensional, depending on the specific nitro-substituted benzoic acid used. Such structural insights are valuable for the development of new materials and for understanding molecular assembly processes (Graham Smith & U. Wermuth, 2010).
Enaminones in Heterocyclic Syntheses
Enaminones, compounds related to piperidine-4-carboxamide, have been used as building blocks in the synthesis of heterocyclic compounds. A study reinvestigated the structures of reaction products of enaminones with malononitrile, proposing a novel route to dihydropyridazine-4-carboxylic acids. This research opens up new pathways for synthesizing heterocyclic compounds, which are often found in pharmaceuticals, agrochemicals, and dyes (Abdulaziz Alnajjar et al., 2008).
Mechanism of Action
Properties
IUPAC Name |
1-[2-nitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3N3O3/c14-13(15,16)9-1-2-10(11(7-9)19(21)22)18-5-3-8(4-6-18)12(17)20/h1-2,7-8H,3-6H2,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDLPTRXKGJMEAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.